2-imino-1-(2-methoxyethyl)-10-methyl-5-oxo-N-(pyridin-3-ylmethyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide

• IUPAC Name: 6-imino-7-(2-methoxyethyl)-11-methyl-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C22H22N6O3/c1-14-5-4-8-28-19(14)26-20-17(22(28)30)11-16(18(23)27(20)9-10-31-2)21(29)25-13-15-6-3-7-24-12-15/h3-8,11-12,23H,9-10,13H2,1-2H3,(H,25,29)
• InChI Key: CTBXWLIBWHUSRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCOC)C(=O)NCC4=CN=CC=C4
• Molecular Formula: C22H22N6O3
• Molecular Weight: 418.4 g/mol
• CAS RN: 510762-47-7

Description

2-imino-1-(2-methoxyethyl)-10-methyl-5-oxo-N-(pyridin-3-ylmethyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N6O3 and its molecular weight is 418.457. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Properties of Pyrimidine Derivatives

Pyrimidine derivatives, including compounds related to the one , have been extensively studied for their fascinating variability in chemistry and properties. Research has covered the preparation procedures, properties of free organic compounds, and their complex compounds. Such studies highlight their potential in spectroscopic properties, structures, magnetic properties, biological, and electrochemical activity, suggesting areas for further exploration in unknown analogs (Boča, Jameson, & Linert, 2011).

Hybrid Catalysts in Pyrimidine Synthesis

The pyranopyrimidine core, a key precursor in medicinal and pharmaceutical industries, exhibits broad synthetic applications and bioavailability. Research on the synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds using hybrid catalysts highlights the compound's role in developing lead molecules, indicating its potential in medicinal chemistry and drug discovery (Parmar, Vala, & Patel, 2023).

p38α MAP Kinase Inhibitors

Compounds with pyrimidine scaffolds serve as selective inhibitors for the p38 mitogen-activated protein (MAP) kinase, important for controlling proinflammatory cytokine release. This application underscores the compound's relevance in designing inhibitors that could potentially treat inflammatory diseases (Scior, Domeyer, Cuanalo-Contreras, & Laufer, 2011).

Biological and Medicinal Applications

Pyrimidine derivatives are highlighted for their significant role in optical sensors and their wide range of biological and medicinal applications. Their ability to form both coordination and hydrogen bonds makes them suitable as sensing probes and indicates their potential in drug development (Jindal & Kaur, 2021).

Heterocyclic N-Oxide Molecules in Drug Development

The synthesis and chemistry of heterocyclic N-oxide derivatives, including those synthesized from pyrimidine, have been explored for their usefulness as synthetic intermediates and biological importance. These compounds are key in metal complexes formation, catalysts design, asymmetric catalysis and synthesis, and medicinal applications, suggesting a pathway for developing anticancer, antibacterial, and anti-inflammatory agents (Li et al., 2019).